Cas no 2228352-73-4 (tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate)

• Product Name: tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate
• CAS No: 2228352-73-4
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6547502
• PubChem ID: 165654999
• Update Time: 2025-06-12

tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate
• 2228352-73-4
• EN300-1903361
• tert-butyl N-[1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-yl]carbamate

• Inchi： 1S/C15H24N2O3/c1-10-5-6-13(18)11(7-10)8-12(9-16)17-14(19)20-15(2,3)4/h5-7,12,18H,8-9,16H2,1-4H3,(H,17,19)
• InChI Key： YJGSABHSBZXQPL-UHFFFAOYSA-N
• SMILES： O(C(NC(CN)CC1C(=CC=C(C)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228352-73-4 and Product Name: *tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate*

Compound with the CAS number 2228352-73-4 and the product name tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development.

The molecular structure of this compound features a tert-butyl group, which contributes to its stability and reactivity, along with an amino group (-NH₂) and a carbamate moiety. The presence of a hydroxyl group (-OH) at the 2-position of the 5-methylphenyl ring further enhances its versatility, making it a valuable intermediate in synthetic chemistry. The combination of these functional groups allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active molecules, including herbicides, insecticides, and pharmaceuticals. The specific arrangement of atoms in tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate makes it a promising candidate for further exploration in this domain.

One of the most compelling aspects of this compound is its potential role in the development of new therapeutic agents. The hydroxyl group at the 5-methylphenyl ring can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many drug molecules to their target receptors. This feature makes it particularly interesting for designing small molecule inhibitors or modulators that can interact with biological targets with high specificity.

Recent studies have highlighted the importance of structural diversity in drug discovery processes. Compounds like tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate provide a rich scaffold for medicinal chemists to explore new chemical space. By modifying different parts of the molecule, researchers can optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These modifications are essential for translating laboratory findings into effective clinical treatments.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions or enzymatic catalysis, can further enhance the efficiency and selectivity of these processes. Such methodologies are critical for producing complex molecules like this one on an industrial scale.

In addition to its synthetic significance, this compound has shown promise in preliminary biological evaluations. Studies have indicated that derivatives of carbamate compounds can exhibit various biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of both hydroxyl and amino groups in tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate suggests that it may interact with multiple biological pathways, offering a multifaceted approach to drug development.

The pharmaceutical industry is increasingly leveraging computational methods to accelerate drug discovery efforts. Molecular modeling techniques can predict how different compounds will interact with biological targets, providing valuable insights into their potential efficacy and safety profiles. By integrating experimental data with computational predictions, researchers can prioritize candidates like tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate for further investigation.

The environmental impact of pharmaceutical development is also a critical consideration. Sustainable synthetic routes that minimize waste and reduce energy consumption are becoming more prevalent in research laboratories. Green chemistry principles can be applied to optimize the synthesis of compounds like this one, ensuring that their production is both efficient and environmentally responsible.

In conclusion, compound with CAS No. 2228352-73-4 and product name tert-butyl N-1-amino-3-(2-hydroxy-5-methylphenyl)propan-2-ylcarbamate represents a significant advancement in chemical and pharmaceutical research. Its unique structural features make it a versatile intermediate with potential applications in drug development. By leveraging modern synthetic techniques and computational methods, researchers can explore its full potential and contribute to the discovery of new therapeutic agents that address unmet medical needs.